6-Amino-5-bromoquinoxaline hydrobromide

• CAS No.: 59803-96-2
• Molecular Formula: C8H7Br2N3
• Molecular Weight: 304.97 g/mol
• IUPAC Name: 5-bromoquinoxalin-6-amine;hydrobromide
• InChI: InChI=1S/C8H6BrN3.BrH/c9-7-5(10)1-2-6-8(7)12-4-3-11-6;/h1-4H,10H2;1H
• InChI Key: YKGMGCYABGHZRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CN=C2C(=C1N)Br.Br

Description

6-Amino-5-bromoquinoxaline hydrobromide is a useful research compound. Its molecular formula is C8H7Br2N3 and its molecular weight is 304.97 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude 6-amino-5-bromoquinoxaline from above was dissolved in water and saturated sodium bisulfite solution was added until the resulting solution tested negative with starch-iodide paper. The solution was then basified with 2N sodium hydroxide and extracted thoroughly with ethyl acetate. The organic extract was dried over magnesium sulfate and concentrated under reduced pressure to give the free base. The crude product was recrystallized from boiling benzene to give yellow crystals, m.p. 155°-6° C. Using various analytical procedures, the yellow crystals were determined to be 6-amino-5-bromoquinoxaline. The yield was 82%.